Cas no 113893-00-8 (Methyl [3,3'-bipyridine]-5-carboxylate)

Methyl [3,3'-bipyridine]-5-carboxylate structure
113893-00-8 structure
Product Name:Methyl [3,3'-bipyridine]-5-carboxylate
CAS No:113893-00-8
MF:C12H10N2O2
MW:214.220002651215
CID:1031169
PubChem ID:14042154
Update Time:2025-04-20

Methyl [3,3'-bipyridine]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl [3,3'-bipyridine]-5-carboxylate
    • methyl 5-(pyridin-3-yl)pyridine-3-carboxylate
    • methyl 5-pyridin-3-ylpyridine-3-carboxylate
    • [3,3'-Bipyridine]-5-carboxylic acid, methyl ester
    • AGN-PC-0007YA
    • AK132841
    • KB-54507
    • methyl < 3,3'-bipyridine> -5-carboxylate
    • methyl 3,3'-bipyridine-5-carboxylate
    • RL00548
    • SureCN3714867
    • 113893-00-8
    • Methyl[3,3'-bipyridine]-5-carboxylate
    • DTXSID20554858
    • SCHEMBL3714867
    • DB-265475
    • J-522414
    • Inchi: 1S/C12H10N2O2/c1-16-12(15)11-5-10(7-14-8-11)9-3-2-4-13-6-9/h2-8H,1H3
    • InChI Key: WLEQREMGDGWXCX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=CC(=C1)C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 214.0743
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08

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